Ceftizoxime

• CAS No.: 68401-81-0
• Product Name: Ceftizoxime
• Molecular Formula: C13H13N5O5S2
• Molecular Weight: 383.4 g/mol
• IUPAC Name: (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Standard InChI: InChI=1S/C13H13N5O5S2/c1-23-17-7(5-4-25-13(14)15-5)9(19)16-8-10(20)18-6(12(21)22)2-3-24-11(8)18/h2,4,8,11H,3H2,1H3,(H2,14,15)(H,16,19)(H,21,22)/b17-7-/t8-,11-/m1/s1
• Standard InChIKey: NNULBSISHYWZJU-LLKWHZGFSA-N
• Isomeric SMILES: CO/N=C(/C1=CSC(=N1)N)\C(=O)N[C@H]2[C@@H]3N(C2=O)C(=CCS3)C(=O)O
• SMILES: CON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=CCS3)C(=O)O
• Canonical SMILES: CON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=CCS3)C(=O)O
• Appearance: Off-White to Pale Yellow Solid
• Melting Point: >230ºC
• Physical Description: Solid
• Description: Ceftizoxime is a semisynthetic, broad-spectrum, beta-lactamase-resistant, third-generation cephalosporin with antibacterial activity. Ceftizoxime binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. PBPs are enzymes involved in the terminal stages of assembling the bacterial cell wall and in reshaping the cell wall during growth and division. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This results in the weakening of the bacterial cell wall and causes cell lysis.; Ceftizoxime, also known as cefizox or SK and F 88373-2, belongs to the class of organic compounds known as cephalosporins. Cephalosporins are compounds containing a 1, 2-thiazine fused to a 2-azetidinone to for a oxo-5-thia-1-azabicyclo[4. 2. 0]oct-2-ene-2-carboxylic acid moiety or a derivative thereof. Ceftizoxime is a drug which is used for the treatment of infections due to susceptible strains of microorganisms. Ceftizoxime is considered to be a practically insoluble (in water) and relatively neutral molecule. Ceftizoxime has been detected in multiple biofluids, such as urine and blood. Within the cell, ceftizoxime is primarily located in the membrane (predicted from logP).; Ceftizoxime is a parenteral third-generation cephalosporin, bearing a 2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino group at the 7beta-position. It has a role as an antibacterial drug. It is a conjugate acid of a ceftizoxime(1-).
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 68401-82-1 (mono hydrochloride salt)
• Solubility: 2.29e-01 g/L
• Synonyms: Cefizox; Ceftizoxime; Ceftizoxime Monosodium Salt; Ceftizoxime Sodium; FK 749; FK-749; FK749; FR 13749; FR-13749; FR13749; Monosodium Salt, Ceftizoxime; Salt, Ceftizoxime Monosodium; SK and F 88373 2; SK and F 88373-2; SK and F 883732; SKF 88373; SKF-88373; SKF88373; Sodium, Ceftizoxime
• PubChem Compound: 6533629
• Last Modified: Nov 11 2021